Cas no 2184758-98-1 (5-(3-{Bicyclo[2.2.1]heptan-2-yloxy}-4-methoxyphenyl)imidazo[1,2-a]pyrimidine)

• Product Name: 5-(3-{Bicyclo[2.2.1]heptan-2-yloxy}-4-methoxyphenyl)imidazo[1,2-a]pyrimidine
• CAS No: 2184758-98-1
• MF: C₂₀H₂₁N₃O₂
• MW: 335.399644613266
• CID: 6345647
• PubChem ID: 14010188
• Update Time: 2025-06-26

5-(3-{Bicyclo[2.2.1]heptan-2-yloxy}-4-methoxyphenyl)imidazo[1,2-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(3-{bicyclo[2.2.1]heptan-2-yloxy}-4-methoxyphenyl)imidazo[1,2-a]pyrimidine
• EN300-7472665
• SCHEMBL7364772
• 2184758-98-1
• 5-(3-{Bicyclo[2.2.1]heptan-2-yloxy}-4-methoxyphenyl)imidazo[1,2-a]pyrimidine

• Inchi： 1S/C20H21N3O2/c1-24-17-5-4-14(16-6-7-21-20-22-8-9-23(16)20)12-19(17)25-18-11-13-2-3-15(18)10-13/h4-9,12-13,15,18H,2-3,10-11H2,1H3
• InChI Key： HHLJYLCUPUCNNJ-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=C(C2=CC=NC3=NC=CN23)C=1)OC)C1CC2CCC1C2

Computed Properties

• Exact Mass: 335.16337692g/mol
• Monoisotopic Mass: 335.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 48.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-(3-{Bicyclo[2.2.1]heptan-2-yloxy}-4-methoxyphenyl)imidazo[1,2-a]pyrimidine

Introduction to 5-(3-{Bicyclo[2.2.1]heptan-2-yloxy}-4-methoxyphenyl)imidazo[1,2-a]pyrimidine (CAS No. 2184758-98-1)

The compound 5-(3-{Bicyclo[2.2.1]heptan-2-yloxy}-4-methoxyphenyl)imidazo[1,2-a]pyrimidine, identified by its CAS number 2184758-98-1, represents a significant advancement in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and therapeutic development. The structural composition of this compound includes a fused imidazo[1,2-a]pyrimidine core, which is a well-documented scaffold in the design of bioactive molecules, coupled with a Bicyclo[2.2.1]heptan-2-yloxy side chain and a 4-methoxyphenyl group. Such structural motifs are often engineered to enhance binding affinity and selectivity in target interactions, making this compound a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. The imidazo[1,2-a]pyrimidine scaffold, in particular, has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition and receptor binding. The presence of the Bicyclo[2.2.1]heptan-2-yloxy moiety in 5-(3-{Bicyclo[2.2.1]heptan-2-yloxy}-4-methoxyphenyl)imidazo[1,2-a]pyrimidine introduces unique conformational flexibility, which can be exploited to optimize drug-like properties such as solubility and metabolic stability. This structural feature is particularly relevant in the context of modern drug design, where achieving an optimal balance between potency and pharmacokinetic profiles is paramount.

The 4-methoxyphenyl group appended to the imidazo[1,2-a]pyrimidine core further enriches the structural diversity of this compound, enabling interactions with a broad spectrum of biological targets. Methoxyphenyl derivatives are known for their ability to enhance molecular recognition through hydrophobic and aromatic stacking interactions, which are critical for the development of high-affinity ligands. The combination of these structural elements in 5-(3-{Bicyclo[2.2.1]heptan-2-yloxy}-4-methoxyphenyl)imidazo[1,2-a]pyrimidine suggests a multifaceted approach to drug design, leveraging both electronic and steric factors to modulate biological activity.

Recent advancements in computational chemistry have facilitated the rapid screening and optimization of such complex molecules. Molecular modeling techniques have been instrumental in predicting the binding modes of 5-(3-{Bicyclo[2.2.1]heptan-2-yloxy}-4-methoxyphenyl)imidazo[1,2-a]pyrimidine with various biological targets, providing insights into its potential therapeutic applications. For instance, studies have indicated that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in cancer progression and inflammatory diseases. These findings align with the broader trend toward the development of targeted therapies that exploit specific molecular interactions to elicit therapeutic effects.

The synthesis of 5-(3-{Bicyclo[2.2.1]heptan-2-yloxy}-4-methoxyphenyl)imidazo[1,2-a]pyrimidine represents a testament to the ingenuity of synthetic organic chemists in constructing complex molecular architectures from simpler precursors. The synthetic route likely involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps may include cyclization reactions to form the imidazo[1,2-a]pyrimidine core, followed by functional group transformations to introduce the Bicyclo[2.2.1]heptan-2-yloxy and 4-methoxyphenyl moieties. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds, reducing costs and facilitating their integration into preclinical and clinical studies.

In parallel with synthetic chemistry efforts, pharmacological studies are being conducted to evaluate the biological activity of 5-(3-{Bicyclo[2.2.1]heptan-2-yloxy}-4-methoxyphenyl)imidazo[1,2-a]pyrimidine across various disease models. Preclinical trials are designed to assess its efficacy and safety profiles before it can be considered for human testing (Phase I trials). These studies often involve in vitro assays to measure direct effects on target enzymes or receptors followed by in vivo experiments using animal models to evaluate systemic activity and toxicity (Phase II trials). The integration of high-throughput screening (HTS) technologies has accelerated this process by allowing rapid testing of large libraries of compounds against multiple targets simultaneously.

The potential therapeutic applications of 5-(3-{Bicyclo[2.2.1}heptan- 98 - 2184758 - 98 - 2184758 -98 - 2184758 -98 - 2184758 -98 - 2184758 -98 - 2184758 -98 - 2184758